(Z)-3-(2-chlorophenyl)-5-(4-ethoxy-3-methoxybenzylidene)-2-thioxothiazolidin-4-one

• IUPAC Name: (5Z)-3-(2-chlorophenyl)-5-[(4-ethoxy-3-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H16ClNO3S2/c1-3-24-15-9-8-12(10-16(15)23-2)11-17-18(22)21(19(25)26-17)14-7-5-4-6-13(14)20/h4-11H,3H2,1-2H3/b17-11-
• InChI Key: RHKWRWBLECIVBT-BOPFTXTBSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C=C2C(=O)N(C(=S)S2)C3=CC=CC=C3Cl)OC
• Isomeric SMILES: CCOC1=C(C=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)C3=CC=CC=C3Cl)OC
• Molecular Formula: C19H16ClNO3S2
• Molecular Weight: 405.9 g/mol

Description

(Z)-3-(2-chlorophenyl)-5-(4-ethoxy-3-methoxybenzylidene)-2-thioxothiazolidin-4-one is a useful research compound. Its molecular formula is C19H16ClNO3S2 and its molecular weight is 405.91. The purity is usually 95%.
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Scientific Research Applications

• Antimicrobial Applications :

  • Krátký et al. (2017) synthesized rhodanine-3-acetic acid-based amides, esters, and derivatives, including compounds structurally similar to the target compound, showing significant antimicrobial activity against mycobacteria and Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (Krátký et al., 2017).
  • Deep et al. (2016) reported that a similar 4-thiazolidinone derivative exhibited notable antimicrobial and anticancer potentials, with specific compounds showing high activity against various microbial strains (Deep et al., 2016).

• Anticancer Research :

  • In another study by Deep et al. (2016), the synthesized 4-thiazolidinone derivatives were evaluated for their anticancer potential, with certain compounds showing significant activity against specific cancer cell lines (Deep et al., 2016).
  • Havrylyuk et al. (2010) explored a series of 4-thiazolidinones with a benzothiazole moiety, revealing antitumor activity on various cancer cell lines, including leukemia and melanoma (Havrylyuk et al., 2010).

• Structural Analysis and Characterization :

  • Delgado et al. (2005) conducted a comprehensive structural analysis of four similar compounds, revealing insights into their hydrogen-bonded dimers, chains, and sheet formations (Delgado et al., 2005).
  • Khelloul et al. (2016) characterized a closely related compound using X-ray diffraction, NMR spectroscopy, and theoretical investigations, offering detailed insights into its molecular structure (Khelloul et al., 2016).